Cas no 118106-53-9 (3-Octadecenamide,2-hydroxy-N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (2R,3E)-)

• Product Name: 3-Octadecenamide,2-hydroxy-N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (2R,3E)-
• CAS No: 118106-53-9
• MF: C₃₆H₇₁NO₄
• MW: 581.953252077103
• CID: 144644
• PubChem ID: 6443941
• Update Time: 2025-04-19

3-Octadecenamide,2-hydroxy-N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (2R,3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Octadecenamide,2-hydroxy-N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (2R,3E)-
• (E,2R)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]-2-hydroxyoctadec-3-enamide
• symbioramide
• (2S,3R,2'R,3'E)-2-N-(2'-hydroxy-3'-octadecenoyl)-[2-amino-octadecan-1,3-diol]
• (2S,3R,2'R,3'E)-N-(2'-hydroxy-3'-octadecenoyl)-2-aminooctadecane-1,3-diol
• 3-Octadecenamide, 2-hydroxy-N-(2-hydroxy-1-(hydroxymethyl)heptadecyl)-
• AC1O5ZYX
• (3E)-2-Hydroxy-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]-3-octadecenamide
• 118106-53-9
• (E,2R)-N-((2S,3R)-1,3-dihydroxyoctadecan-2-yl)-2-hydroxyoctadec-3-enamide
• (E)-N-(1,3-dihydroxyoctadecan-2-yl)-2-hydroxyoctadec-3-enamide

• Inchi： 1S/C36H71NO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35(40)36(41)37-33(32-38)34(39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29,31,33-35,38-40H,3-28,30,32H2,1-2H3,(H,37,41)/b31-29+/t33-,34+,35+/m0/s1
• InChI Key： LJKCPJOLKILGIR-FNQQTZKRSA-N
• SMILES： O[C@@H]([C@H](CO)NC([C@@H](/C=C/CCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 581.53863
• Monoisotopic Mass: 581.53831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8
• XLogP3: 13.4

Experimental Properties

• Density: 0.944
• Boiling Point: 721.3°Cat760mmHg
• Flash Point: 390°C
• Refractive Index: 1.486
• PSA: 89.79
• LogP: 10.15430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides